Cas no 16470-41-0 (Naphtho[1,2-d]thiazolium,2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt)

• Product Name: Naphtho[1,2-d]thiazolium,2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt
• CAS No: 16470-41-0
• MF: C₂₀H₂₃NO₄S₂
• MW: 405.530923128128
• CID: 196412
• PubChem ID: 86005
• Update Time: 2025-04-19

Naphtho[1,2-d]thiazolium,2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-d]thiazolium,2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt
• 2-(2-ethoxy-1-butenyl)-1-(3-sulphonatopropyl)naphtho[1,2-d]thiazolium
• 3-[2-(2-ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate
• 2-(2-Ethoxy-1-butenyl)-1-(3-sulphonatopropyl)naphtho(1,2-d)thiazolium
• 3-[2-(2-ethoxybut-1-en-1-yl)naphtho[1,2-d][1,3]thiazol-1-ium-1-yl]propane-1-sulfonate
• Naphtho(1,2-d)thiazolium, 2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt
• Naphtho(1,2-d)thiazolium, 2-(2-ethoxy-1-butenyl)-1-(3-sulfopropyl)-, inner salt
• Einecs 240-522-8
• 2-(2-Ethoxy-1-butenyl)-1-(3-sulfonatopropyl)naphtho[1,2-d]thiazol-1-ium
• NS00052185
• 3-[2-(2-ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonic acid
• 16470-41-0

• Inchi： 1S/C20H23NO4S2/c1-3-16(25-4-2)14-19-21(12-7-13-27(22,23)24)20-17-9-6-5-8-15(17)10-11-18(20)26-19/h5-6,8-11,14H,3-4,7,12-13H2,1-2H3
• InChI Key： ZYECOWRNUCPBQN-UHFFFAOYSA-N
• SMILES： S1C(C=C(CC)OCC)=[N+](CCCS(=O)(=O)[O-])C2C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 405.10699
• Monoisotopic Mass: 405.10685056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 70.31